Cas no 1779796-35-8 (3-(4-Bromo-2-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(4-Bromo-2-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 1779796-35-8
• MF: C₁₁H₁₃BrO₃
• MW: 273.123122930527
• CID: 5765768
• PubChem ID: 82625943
• Update Time: 2023-12-26

3-(4-Bromo-2-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-2-methoxyphenyl)-2-methylpropanoic acid
• EN300-1908384
• 1779796-35-8
• 3-(4-Bromo-2-methoxyphenyl)-2-methylpropanoic acid

• Inchi： 1S/C11H13BrO3/c1-7(11(13)14)5-8-3-4-9(12)6-10(8)15-2/h3-4,6-7H,5H2,1-2H3,(H,13,14)
• InChI Key： MDXKMXWVARRLEI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)OC)CC(C(=O)O)C

Computed Properties

• Exact Mass: 272.00481g/mol
• Monoisotopic Mass: 272.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids